molecular formula C12H15NO5S B8491737 5-Ethoxy-3-hydroxy-1-(phenylsulfonyl)-2-pyrrolidinone CAS No. 120256-72-6

5-Ethoxy-3-hydroxy-1-(phenylsulfonyl)-2-pyrrolidinone

Cat. No.: B8491737
CAS No.: 120256-72-6
M. Wt: 285.32 g/mol
InChI Key: LTIIFQOJIGVKBQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethoxy-3-hydroxy-1-(phenylsulfonyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C12H15NO5S and its molecular weight is 285.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

120256-72-6

Molecular Formula

C12H15NO5S

Molecular Weight

285.32 g/mol

IUPAC Name

1-(benzenesulfonyl)-5-ethoxy-3-hydroxypyrrolidin-2-one

InChI

InChI=1S/C12H15NO5S/c1-2-18-11-8-10(14)12(15)13(11)19(16,17)9-6-4-3-5-7-9/h3-7,10-11,14H,2,8H2,1H3

InChI Key

LTIIFQOJIGVKBQ-UHFFFAOYSA-N

Canonical SMILES

CCOC1CC(C(=O)N1S(=O)(=O)C2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 10 g of 5-ethoxy-1-benzenesulfonylpyrrolidin-2-one in 300 cm3 of anhydrous tetrahydrofuran, cooled to -78° C., 0.037 moles of a solution of lithium bis-trimethylsylylamide in a mixture of hexane-tetrahydrofuran (1-1) is added drop by drop at a temperature of -78° C. This mixture is agitated for 1 hour at -78° C., then 14.55 g of 2-sulfonyloxaziridine is added. The mixture is then agitated at -78° C. for 2 hours, brought to -5° C., then cooled to -30° C., after which 130 cm3 of an aqueous solution of saturated ammonium chloride is added, while the temperature is maintained at approximately -30° C. The temperature is brought to 20° C., then 130 cm3 of an aqueous solution of saturated sodium chloride is added. The organic phase is separated and the aqueous phase is extracted with chloroform. The organic phases are combined, dried, and the solvent is evaporated under reduced pressure, then the residue is chromatographed on silica, using an ethyl acetate-hexane (2-1) mixture as eluent. The product is dissolved in isopropyl ether, and 250 g of the expected product is obtained, m.p. 108°-116° C. (mixture of cis and trans isomers in which the trans isomer predominates).
Quantity
10 g
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reactant
Reaction Step One
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300 mL
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reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0.037 mol
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
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hexane tetrahydrofuran
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0 (± 1) mol
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solvent
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[Compound]
Name
2-sulfonyloxaziridine
Quantity
14.55 g
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reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
130 mL
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reactant
Reaction Step Four
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0 (± 1) mol
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reactant
Reaction Step Four
[Compound]
Name
aqueous solution
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130 mL
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reactant
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0 (± 1) mol
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reactant
Reaction Step Five

Synthesis routes and methods II

Procedure details

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